Currently, one of the most challenging tasks for the scientific community is to identify a novel material that can replace petrochemical products. It is needed for the identification of novel natural fibers that can be used in polymer composites, enabling a better combination of polymers and fiber for a wide range of applications. In this regard, experimental investigations were conducted on Butea monosperma fiber (BMF) to understand its chemical, physical, and thermal properties. The chemical composition of BMF showed a significant cellulose (63.49%), lignin (17.58%), hemicellulose (18.16%), moisture (8.85%), and pectin (4.87%) content and minimum amounts of wax (0.26%) and ash (3.79%). X-ray diffraction XRD analysis showed that the BMF has a good crystallinity index of 79.993% and a crystallite size of 7.40 nm. The surface morphology, roughness, and elemental composition of the BMF were measured using scanning electron microscopy, atomic force microscopy, and energy-dispersive spectroscopy. Thermal properties of BMF were measured by thermogravimetric analysis and differential scanning calorimetry. The results showed thermal stability up to 296.14°C and a degradation temperature of 365°C, which makes it suitable for polymer composite fabrication. The chemical functional groups present in the BMF were identified using Fourier transform infrared analysis. The density of the BMF was 370 kg/m3, which was lower than that of existing fibers and showed good tensile properties. Compared with other recent scientific studies, the results showed that BM is best fit for reinforcement in natural fiber polymer composite materials and biocomposites.

Pretreatment is compulsory to obtain the greatest possible biofuel production from lignocellulosic biomass. Among the many different pretreatment methods, enzymatic and ultrasonic pretreatments are attracting attention as environmentally friendly methods. In this framework, this study aims to optimize enzymatic and ultrasonic pretreatment to achieve high methane production by anaerobic digestion of lignocellulosic biomass consisting of agricultural residues. The optimization studies selected independent variables such as cellulase and β-glycosidase doses for enzymatic pretreatment and ultrasound power, reaction time, and solid content for ultrasonic pretreatment. The optimum conditions for enzymatic pretreatment were determined as 32.68FPU/gTS cellulase and 14.56 IU/gTS β-glucosidase concentrations to achieve a 60.15% increase in methane production. On the other hand, an 80.04% increase in methane production was obtained in the ultrasonic pretreatment under optimum conditions determined as 20 W ultrasound power, 60-min reaction time, and 5.46% solids content. The decrease in methane production by increasing the cellulose concentration in enzymatic pretreatment and by increasing the ultrasound power in ultrasonic pretreatment shows the importance of process optimization to achieve methane production. The theoretical energy productions were calculated and then compared with other pretreatment methods and the theoretical direct combustion energy. Since 90% energy recovery with ultrasonic pretreatment compared to direct combustion of lignocellulosic biomass was achieved, it is recommended to determine the effects of ultrasound in the pretreatment of other lignocellulosic biomass types. Thus, it will be possible to obtain energy from lignocellulosic waste in a much more environmentally friendly way compared to direct combustion.Graphical Abstract

Thermal acid hydrolysis of paddy straw is one of the most widely used pre-treatment methods to deal with its recalcitrant nature as well as utilize its abundant accessibility. However, the presence of inhibitory compounds (acetic acid, phenolics, and furan derivatives) in hemicellulose enriched spent liquor, produced during paddy straw hydrolysis, adversely affects its utilization for downstream xylitol production. Various detoxifying agents such as paddy straw biochar, lignite, activated charcoal, sodium bentonite (SB), and surfactant-modified organobentonite (CTAB@SB) were assessed for removal of inhibitors from the spent liquor. CTAB@SB performed as the best detoxifying adsorbent while retaining the maximum amount of xylose (16.23 gL−1). Concentration of acetic acid reduced from 4.95 gL−1 in concentrated and neutralized hydrolysate (control) to 0.023 gL−1 in CTAB@SB-detoxified hydrolysate. The furfural and hydroxymethylfurfural contents (with initial concentrations of 0.711 and 0.236 gL−1, respectively) were undetectable in the hydrolysate after CTAB@SB-assisted detoxification. Successful intercalation of bentonite layers with CTAB was confirmed using FTIR and XRD analysis. Specific surface area and pore size (31.73 m2 g−1, 4.45 nm, respectively) of CTAB@SB were revealed using BET analysis. The detoxified hydrolysate was subjected to fermentation using Candida tropicalis MTCC 6192 where xylitol yield and productivity were 0.59 g g−1 and 0.81 gL−1 h−1 , respectively. Thus, CTAB@SB-assisted detoxification was successfully established for inhibitor removal and integrated into paddy straw pre-treatment for downstream xylitol production.

Potatoes (Solanum tuberosum L.) are starchy tuberous crops that represent the world’s fourth most important crop. According to the “Food and Agricultural Organisation of the United Nations,” 376 million metric tonnes of potatoes were produced globally in 2021. It is anticipated that around 8000 kilotons of potato peel waste might be generated in 2030, with related greenhouse gas emissions of 5 million tonnes of CO2 equivalent. Waste generated throughout the food supply chain, from potato farms to forks, contributes considerably to global warming. Apart from animal feed, technical processes in the potato processing industry generate waste organic residues with high amounts of bioactive compounds and carbohydrates, and thus extraction and bioconversion processes can produce high-value products. These include the isolation of functional ingredients for the formulation of nutraceuticals and pharma products, bioenergy-related products, enzymes, and fertilizers for the market, hence contributing to a more responsible production and consumption and, overall, circular economy. This review focuses on studies involving potato waste from industries such as pulp, processed water, peels, and mash showing the great prospects of the by-products from this crop for value-added supply chains and the reduction of undesired environmental effects. This work attempts to adhere upon several Sustainable Development Goals, specifically goals 7, 12, and 13, while also contributing to long-term growth targets and reducing negative environmental consequences produced by the food sector.

The potential of nanotechnology revolutionized the different fields of modern sciences, enabling researchers to develop nanomaterial with extraordinary functionalities making life easier. Nanoparticles such as ZnO NPs and Ag NPs along with sterilizing agents found great potential for controlling contamination in banana tissue culture. Banana provides food for millions of people worldwide even though its origin was South East Asia and the Indian subcontinent. The emergence of tissue culture technology replaces the conventional banana propagation method, i.e., using suckers. Contaminations persist in tissue culture due to nutrient-rich media, thus decreasing its efficiency and profitability. The motive of this study is to make banana tissue culture more profitable by eradicating the contamination problem. Surface-sterilized explant may not be germ-free from inside due to covert bacteria (endogenous bacteria), which reside inside the plant in a passive state but can contaminate the experimental setup at later stages. In the present study, an experiment is designed by using various sterilizing agents (ethanol, NaOCl, H2O2, and HgCl2) for different periods to optimize the best combination of sterilizing agents for banana tissue culture. After treatment with these chemicals, the explant was inoculated to Murashige and Skoog (MS) media with plant growth hormones such as kinetin and indole acetic acid (IAA) and placed into a growth chamber for 1 week and observed regularly for appearance of contamination. The result shows that when the explant was treated with 70% ethanol for 1 min, 20% NaOCl for 10 min, and 0.2% HgCl2 for 2 min, we found it to be the most effective with the least contamination, i.e., 20%. In a separate experiment, zinc oxide (ZnO) and silver (Ag) nanoparticles were used to control endophytic contamination with different concentrations (60 mg/liter, 90 mg/liter, 120 mg/liter). Both nanoparticles show promising results in controlling endophytic contamination, but using silver nanoparticles as a part of media controls up to 100% contamination. Dual treatment of ZnO and Ag nanoparticles as sterilizing agents as an additional component of media successfully removes the contamination but becomes the major cause of tissue death in banana tissue culture. Chemical sterilization was good but not efficient as compared to the combination with nanoparticle application. Blends of chemicals and nanoparticles are effective against microbes not only from the surface but also from the inside of the plant, so using available nanoparticles with optimized concentration may open a new way in tissue culture technology. The result of this research explains the success of nanoparticles (Ag NPs and ZnO NPs) in controlling exo and endophytic contaminations in banana tissue culture, thus creating a unique way of banana explant sterilization.

Application of biomass-derived low-cost biochar alter cropland soil’s ability to store organic carbon dynamics. At the ICAR-Sikkim Centre in Gangtok, India, a 10-year field experiment was conducted to investigate the effects of different organic manures (5.0 to 10.0 t ha−1) and maize biomass-derived low-cost biochar (pyrolysis temperature 600 °C) applications on soil carbon dynamics. The biochar was characterized by TEM, SEM, TGA, EDS, XRD, and FT-IR for morpho-mineralogical data. Different organic manures and maize biomass–derived biochar considerably enhanced soil carbon dynamics and pools. Low-cost biochar application at 2.5 t ha−1 significantly increased the very labile carbon followed by a decrease at 5 t ha−1. Manure with biochar delivered a huge impact on the active carbon pool as compared with manure without biochar. Biochar 5 t ha−1 + vermicompost 5 t ha−1 (23.41) augmented the passive carbon pool more than control (8.90) significantly. Besides, augmenting biochar addition rate in soil significantly reduced the lability index having a higher value with 2.5 t ha−1 than 5 t ha−1. Also, vermicompost 5 t ha−1 + biochar 5 t ha−1 (2.31) increased the carbon pool index significantly than the control. Interestingly, augmenting the low-cost biochar addition rate significantly enhanced the carbon management index. With the increase in days of incubation, the cumulative carbon mineralization of different biochars increased. Among the biochars, the highest % C mineralization of the initial TOC was found in black gram biochar. Data showed that the addition rate and type of biochar caused a considerable change in the decay constant. The mineralization quotient was more at a lower rate than the higher rate of biochar application. Our research conclusively established that in order to improve SOC dynamics and pools in the maize-black gram system in India’s northeastern regions, low-cost biochar technology is advised.

An essential tool for assessing the viscoelastic characteristics and temperature transitions of polymer composites is dynamic mechanical analysis (DMA). This research looked at the influence of process factors on the flexural and DMA properties of the coir fiber composite. These variables were fiber laying, length of the fiber, fiber volume percentage, and fiber surface treatment with alkali. According to Taguchi L18 design, needle-punched nonwoven was developed. Through this investigation, the optimized flexural strength of the sample was found as 52.812 MPa. According to DMA research, the greatest storage modulus, loss modulus, and loss factor were found to be 3.24 GPa, 0.508 GPa, and 0.164 Gpa at 26 °C and 55% RH. The best outcomes were obtained using cross-directional fiber laying, 6-cm fiber length, 40% fiber volume fraction, and 3% sodium hydroxide pretreatment. It was discovered by statistical analysis that the alkali pretreatment parameter had a significant relationship with both the flexural and dynamic mechanical characteristics of the composite.

Annatto (Bixa orellana L.), a perennial plant primarily cultivated for its seeds. The pigments extracted from its seeds are used as colourants worldwide. The manual separation of seeds from the annatto pods is a tedious and time-consuming process that requires high manpower and results in low productivity and a poor quality product. To overcome human drudgery and increase productivity, a mechanical decorticator was developed. For designing the decorticator, engineering properties like axial dimensions, geometric mean diameter, sphericity, bulk density, porosity, angle of repose, coefficient of static friction, hardness, and terminal velocity of annatto pods at moisture content of 6 and 9% (w.b.) and annatto seeds at moisture content of 8 and 11% (w.b.) were studied. The optimization was performed by analyzing the effect of machine parameters such as shaft speed (250±1, 270±1 and 290±1 rpm), air velocity in blower (2.3±1, 2.5±1 and 2.8±1 m/s) and feed rate (75±1, 100±1 and 125±1 kg/h) on extraction and cleaning efficiencies and percentage of seed damage using Response Surface Methodology (RSM). The optimized machine parameters of feed rate (125 kg/h), shaft speed (250 rpm) and air velocity in the blower (2.3 m/s) resulted in maximum extraction and cleaning efficiencies of 98.1 and 99.8 wt.%, respectively, with a minimum seed damage of 3.9 wt.% and a desirability value of 0.91.

Novel natural plant fibers are being extensively investigated at this current scenario mainly owing to their significant properties over synthetic ones as renewable, biodegradable, and economical nature. With this outlook, the present study has tried to explore a novel plant fiber from Hibiscus canescens stem and analyzed its feasibility through various characterization methods. Water retting method was elected to extract fibers from the H. canescens stem. Chemical analysis was used to determine various chemical components as cellulose, hemicellulose, lignin, wax, moisture, and ash. The crystalline and amorphous conformation of H. canescens stem fibers (HCSF) were discovered using X-ray diffraction analysis. The chemical possessions are further validated through Fourier transform infrared spectroscopy analysis. After physico-chemical investigation, the feasible properties of HCSF were determined to be good crystallinity (48.78%), high cellulose content (68.46 wt.%), and relatively low density (1425 kg/m3). Moreover, the desired thermal stability (327°C) and tensile properties (394.9±14.42 MPa; 30.29±4.365 GPa) obtained through thermogravimetric analysis and tensile study demonstrated its suitability for high temperature fixed submissions. The exterior topographical study using SEM and AFM revealed that the surface is uneven with an average roughness of 7.200nm, which is another required feature for good fiber-matrix inter-bonding. Although, these intriguing features are satisfactory to ponder HCSF as a new promising material for composite fabrication in future.

Soil amendment has recently been addressed as one of the promising applications of torrefied biomass, where the distribution of nutrients is a significant parameter of interest. The present study uses an x-ray fluorescence technique to elucidate the influence of torrefaction severity on the nutrient composition of biomass (e.g. rice husk). An increase in the extent of process severity leads to an enhancement in the fixed carbon content. Hence, the variation in nutrient composition is analyzed with respect to changes in the fixed carbon content. Results reflected that variation of nutrients with increasing fixed carbon content does not follow a uniform trend. It signifies the need for understanding the effect of process conditions, chemical forms, and interactions among the elements on the release of compounds containing nutrients. Enrichment of P, Fe, Mn and Zn, and reduction of K, Ca, S, Cl, Cu, Ni, Si, Sr, Ti, and Br have been observed in the solid product obtained after torrefaction. Concentration of Si followed K and P are maximum in all samples. K, Cl, S, and Br loss occurs significantly because of relatively lower stability in the torrefaction temperature range. The present findings would be helpful in selecting the conditions required to produce torrefied biomass to amend a specific soil type for a particular crop.